BENGHE Validation & Comparative

Check Availability & Pricing

Comparative analysis of flexural strength in
posterior composites

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Clearfil Photo Posterior

Cat. No.: B1167793

A Comparative Analysis of Flexural Strength in Posterior Dental Composites

In the restoration of posterior teeth, the ability of a composite material to withstand the forces of
mastication is paramount to its clinical success and longevity.[1][2] Flexural strength, a
measure of a material's resistance to fracture when subjected to bending forces, is a critical
mechanical property that predicts this clinical performance.[3][4] This guide provides a
comparative analysis of the flexural strength of various posterior composite materials,
supported by experimental data from in vitro studies. The information is intended for
researchers, scientists, and dental professionals involved in the development and evaluation of
dental restorative materials.

Quantitative Comparison of Flexural Strength

The flexural strength of posterior composites varies significantly based on their composition,
particularly the type, size, and loading of their filler particles.[1][5][6][7] Nanohybrid and fiber-
reinforced composites generally exhibit higher flexural strength compared to some bulk-fill and
microhybrid formulations.[3][5][8][9] The following table summarizes the flexural strength of
several commercially available posterior composite materials as reported in various studies.
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Composite . Flexural
. Type Filler Type Reference
Material Strength (MPa)
) ) Nanofillers and
Filtek 2350 XT Nanofilled 133.28 - 154 [10][11]
nanoclusters
) ) ) Nano and micro
ClearFil Majesty Nanohybrid ) o ~150 [1105161[7]
inorganic fillers
] ) ) Short E-glass
EverX Posterior Fiber-reinforced fib 150.4 - 153.6 [11I516]17118]
ibers
) Barium glass,
Tetric EvoCeram _ .
) Nanohybrid ytterbium ~125 (11051161171
Bulk Fill
trifluoride
Modified
SureFil SDR Bulk-fill urethane ~100 (115181071
dimethacrylate
o ) Zirconia and
SonickFill Bulk-fill . 147.67 - 157.6 [8][10]
silica
) ] ] Zirconia and
Filtek Bulk Fill Bulk-fill - 139.62 - 140.0 [8]
silica
Brilliant NG Nanohybrid - 118.70 [3]
) ) Barium
Esthet-X Microhybrid . >120 [12]
borosilicate glass
Z100 Microhybrid Zirconia-silica 79 [13]
P90 Silorane-based Quartz ~49 [11]

Note: The values presented are mean flexural strengths and can vary based on the specific

testing methodology and storage conditions used in each study.

Experimental Protocol: Three-Point Bending Test

(ISO 4049)
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The most common method for determining the flexural strength of dental composites is the
three-point bending test, standardized by 1ISO 4049.[14][15][16] This test simulates the complex
stresses a restoration experiences in the oral environment.[4][17]

Specimen Preparation

e Molding: The composite material is inserted into a rectangular mold, typically with
dimensions of 25 mm in length, 2 mm in width, and 2 mm in height.[14][17]

e Light Curing: The material is light-cured according to the manufacturer's instructions. For
standardization, a light-emitting diode (LED) curing light is often used for a specified
duration, such as 40 seconds.[1][5][6][7] Some protocols specify curing in overlapping
sections to ensure complete polymerization of the specimen.[18]

» Storage: After removal from the mold, the specimens are typically stored in distilled water at
37°C for 24 hours before testing to simulate oral conditions.[3][11]

Testing Procedure

e Mounting: The specimen is placed on a testing fixture with two supports, typically with a span
of 20 mm between them.[14][17]

» Load Application: A load is applied to the center of the specimen via a single loading pin at a
constant crosshead speed, commonly 0.75 mm/min or 1 mm/min.[3][15]

o Data Acquisition: The load is increased until the specimen fractures. The force at which
fracture occurs is recorded by a universal testing machine.

Calculation of Flexural Strength

The flexural strength (o) is calculated using the following formula:
o = 3FL/ 2bh?
Where:

¢ Fis the maximum load applied before fracture (in Newtons).
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e L is the distance between the supports (in millimeters).
e Db is the width of the specimen (in millimeters).

e his the height of the specimen (in millimeters).

Experimental Workflow Diagram

The following diagram illustrates the key steps in the experimental workflow for determining the
flexural strength of posterior composites using the three-point bending test.

Specimen Preparation Three-Point Bending Test (ISO 4049) Data Analysis

(0= 3L/ 20h7) | | (e:3. ANOVA, test)

Click to download full resolution via product page

Caption: Experimental workflow for flexural strength testing of posterior composites.

Conclusion

The flexural strength of posterior composites is a crucial determinant of their clinical longevity in
stress-bearing areas.[3] Nanohybrid and fiber-reinforced composites often demonstrate
superior flexural strength due to their optimized filler technology.[5][8] When selecting a
posterior composite, clinicians and researchers should consider the material's composition and
the supporting evidence from standardized mechanical tests like the three-point bending test. It
is important to note that while in vitro studies provide valuable comparative data, long-term
clinical trials are essential for a comprehensive understanding of a material's performance.[2]

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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